Cas no 493043-32-6 (L-Phenylalanine, 1-[[4-(acetylamino)phenyl]sulfonyl]-L-prolyl-4-bromo-)
493043-32-6 structure
Product Name:L-Phenylalanine, 1-[[4-(acetylamino)phenyl]sulfonyl]-L-prolyl-4-bromo-
CAS No:493043-32-6
MF:C22H24BrN3O6S
MW:538.411463737488
CID:1520017
Update Time:2024-08-24
L-Phenylalanine, 1-[[4-(acetylamino)phenyl]sulfonyl]-L-prolyl-4-bromo- Chemical and Physical Properties
Names and Identifiers
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- L-Phenylalanine, 1-[[4-(acetylamino)phenyl]sulfonyl]-L-prolyl-4-bromo-
- L-Phenylalanine, 1-[[4-(acetylamino)phenyl]sulfonyl]-L-prolyl-4-bromo- (9CI)
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- Inchi: 1S/C22H24BrN3O6S/c1-14(27)24-17-8-10-18(11-9-17)33(31,32)26-12-2-3-20(26)21(28)25-19(22(29)30)13-15-4-6-16(23)7-5-15/h4-11,19-20H,2-3,12-13H2,1H3,(H,24,27)(H,25,28)(H,29,30)/t19-,20-/m0/s1
- InChI Key: DRYMJGBDGHLZGJ-PMACEKPBSA-N
- SMILES: C(O)(=O)[C@H](CC1=CC=C(Br)C=C1)NC(=O)[C@@H]1CCCN1S(C1=CC=C(NC(C)=O)C=C1)(=O)=O
Computed Properties
- Exact Mass: 537.05702
Experimental Properties
- Density: 1.560±0.06 g/cm3(Predicted)
- PSA: 132.88
- pka: 3.51±0.10(Predicted)
L-Phenylalanine, 1-[[4-(acetylamino)phenyl]sulfonyl]-L-prolyl-4-bromo- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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